Cas no 2035022-36-5 ((E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione)

• Product Name: (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione
• CAS No: 2035022-36-5
• MF: C₁₅H₁₃ClN₂O₄
• MW: 320.727722883224
• CID: 5555122
• PubChem ID: 91814822
• Update Time: 2025-05-21

(E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS025317062
• 3-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-1,3-oxazolidine-2,4-dione
• 2035022-36-5
• F6473-5239
• (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione
• 3-{1-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl}-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C15H13ClN2O4/c16-12-4-2-1-3-10(12)5-6-13(19)17-7-11(8-17)18-14(20)9-22-15(18)21/h1-6,11H,7-9H2/b6-5+
• InChI Key： QJTAUJDKJORCQN-AATRIKPKSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(N1CC(C1)N1C(=O)OCC1=O)=O

Computed Properties

• Exact Mass: 320.0563846g/mol
• Monoisotopic Mass: 320.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.9Ų

Additional information on (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione

Comprehensive Analysis of (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione (CAS No. 2035022-36-5)

The compound (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione (CAS No. 2035022-36-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azetidine ring and oxazolidine-2,4-dione moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione has surged due to their versatility in drug discovery. The presence of the 2-chlorophenyl group and the acryloyl functionality enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This compound is often discussed in the context of small molecule inhibitors and enzyme modulation, topics that are currently trending in scientific literature.

One of the most frequently asked questions about CAS No. 2035022-36-5 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage, a feature highly valued by researchers.

The synthesis of (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione involves multi-step organic reactions, including acylations and cyclizations. These processes are often optimized to improve yield and purity, which are critical for its application in high-throughput screening. The compound's molecular weight and logP value are also key parameters that influence its pharmacokinetic properties, a topic of great interest in medicinal chemistry.

Another area of exploration for CAS No. 2035022-36-5 is its potential role in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit anti-proliferative effects, aligning with the growing focus on targeted therapies. This has led to increased searches for related terms like "oxazolidine-dione derivatives in oncology" and "azetidine-based drug candidates" in academic databases.

From a commercial perspective, (E)-3-(1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxazolidine-2,4-dione is available through specialized chemical suppliers, often with detailed analytical certificates to ensure quality. The compound's HPLC purity and NMR spectra are typically provided to meet the stringent requirements of pharmaceutical developers. This level of transparency is essential for fostering trust in the research community.

In conclusion, CAS No. 2035022-36-5 represents a fascinating intersection of chemistry and biology. Its structural complexity and potential applications in drug development make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and chemical biology.